SANT-1
SANT-1
SANT-1 is a potent and selective Sonic hedgehog (Shh) enzyme inhibitor with potential anticancer activities. Sonic hedgehog (Shh) is expressed in AML biopsies and is essential for the drug resistance of cancer stem cells of AML.
Brand Name:
Vulcanchem
CAS No.:
304909-07-7
VCID:
VC0542410
InChI:
InChI=1S/C23H27N5/c1-19-23(20(2)28(25-19)22-11-7-4-8-12-22)17-24-27-15-13-26(14-16-27)18-21-9-5-3-6-10-21/h3-12,17H,13-16,18H2,1-2H3/b24-17+
SMILES:
CC1=C(C(=NN1C2=CC=CC=C2)C)C=NN3CCN(CC3)CC4=CC=CC=C4
Molecular Formula:
C23H27N5
Molecular Weight:
373.5 g/mol
SANT-1
CAS No.: 304909-07-7
Inhibitors
VCID: VC0542410
Molecular Formula: C23H27N5
Molecular Weight: 373.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 304909-07-7 |
---|---|
Product Name | SANT-1 |
Molecular Formula | C23H27N5 |
Molecular Weight | 373.5 g/mol |
IUPAC Name | (E)-N-(4-benzylpiperazin-1-yl)-1-(3,5-dimethyl-1-phenylpyrazol-4-yl)methanimine |
Standard InChI | InChI=1S/C23H27N5/c1-19-23(20(2)28(25-19)22-11-7-4-8-12-22)17-24-27-15-13-26(14-16-27)18-21-9-5-3-6-10-21/h3-12,17H,13-16,18H2,1-2H3/b24-17+ |
Standard InChIKey | FOORCIAZMIWALX-JJIBRWJFSA-N |
Isomeric SMILES | CC1=C(C(=NN1C2=CC=CC=C2)C)/C=N/N3CCN(CC3)CC4=CC=CC=C4 |
SMILES | CC1=C(C(=NN1C2=CC=CC=C2)C)C=NN3CCN(CC3)CC4=CC=CC=C4 |
Canonical SMILES | CC1=C(C(=NN1C2=CC=CC=C2)C)C=NN3CCN(CC3)CC4=CC=CC=C4 |
Appearance | Solid powder |
Description | SANT-1 is a potent and selective Sonic hedgehog (Shh) enzyme inhibitor with potential anticancer activities. Sonic hedgehog (Shh) is expressed in AML biopsies and is essential for the drug resistance of cancer stem cells of AML. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | SANT-1; SANT 1; SANT1. |
PubChem Compound | 6878030 |
Last Modified | Nov 11 2021 |
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